1-Chloro-2-ethyl-4-methylbenzene

• CAS No.: 89032-03-1
• Molecular Formula: C9H11Cl
• Molecular Weight: 154.63 g/mol
• IUPAC Name: 1-chloro-2-ethyl-4-methylbenzene
• InChI: InChI=1S/C9H11Cl/c1-3-8-6-7(2)4-5-9(8)10/h4-6H,3H2,1-2H3
• InChI Key: BLCHBUOTUOVJDB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C)Cl

Description

1-Chloro-2-ethyl-4-methylbenzene (systematic IUPAC name) is a chlorinated aromatic hydrocarbon featuring a benzene ring substituted with chlorine, ethyl, and methyl groups at the 1-, 2-, and 4-positions, respectively. This compound belongs to the class of alkylchlorobenzenes, which are industrially significant as intermediates in organic synthesis, agrochemicals, and pharmaceuticals. Chlorine at the para position relative to methyl and ortho to ethyl may impact reactivity, solubility, and stability compared to simpler derivatives like chlorotoluene .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-Chloro-2-ethyl-4-methylbenzene with related chlorinated and alkylated benzene derivatives, leveraging structural analogs from the evidence.

Structural and Functional Group Comparisons

Compound Name	Substituents	Key Features	Reference
1-Chloro-2-ethyl-4-methylbenzene	Cl (1), C₂H₅ (2), CH₃ (4)	Combines steric bulk (ethyl) and electron-withdrawing (Cl) groups.	Hypothetical
1-Chloro-4-methylbenzene	Cl (1), CH₃ (4)	Simpler structure; lacks ethyl group, reducing steric hindrance.
1-Ethyl-4-methylbenzene	C₂H₅ (1), CH₃ (4)	No chlorine; highlights alkyl substitution effects.
4-Chloro-2-methylaniline	Cl (4), CH₃ (2), NH₂ (1)	Amino group introduces polarity and reactivity distinct from alkyl groups.
1-(1-Chloroethyl)-4-(2-methylpropyl)benzene	Cl-CH₂ (1), CH(CH₂)₂ (4)	Branched substituents alter solubility and thermal stability.

Physicochemical Properties (Inferred)

Molecular Weight and Boiling Points :

• The ethyl group in 1-Chloro-2-ethyl-4-methylbenzene increases molecular weight (~168.6 g/mol) compared to 1-Chloro-4-methylbenzene (~140.6 g/mol). This would elevate boiling points due to greater van der Waals interactions .
• Branched analogs like 1-(1-chloroethyl)-4-(2-methylpropyl)benzene (MW: 210.7 g/mol) exhibit higher boiling points, suggesting similar trends for ethyl substituents .

Solubility: Ethyl and methyl groups reduce water solubility compared to polar derivatives like 4-Chloro-2-methylaniline, which has an amino group enhancing hydrophilicity .

Reactivity :

• Chlorine at the 1-position activates the ring for electrophilic substitution at the 3- or 5-positions, but steric hindrance from ethyl may slow reactions compared to 1-Chloro-4-methylbenzene .

Industrial and Environmental Impact

• Toxicity : Chlorinated toluenes (e.g., 1-Chloro-4-methylbenzene) are associated with moderate toxicity (LD₅₀ ~500–1000 mg/kg in rats), suggesting similar hazards for the ethyl analog .

Research Findings and Gaps

Synthetic Routes : While 1-Chloro-4-methylbenzene is synthesized via Friedel-Crafts alkylation, the ethyl analog may require optimized catalysts to manage steric effects .

Spectroscopic Data: No NMR or IR data for 1-Chloro-2-ethyl-4-methylbenzene are available in the evidence, though analogs like 4-Chloro-2-methylaniline show characteristic C-Cl stretches at ~550 cm⁻¹ .